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Compound of Interest

Compound Name: (+)-beta-Irone

CAS No.: 35124-15-3

Cat. No.: B12758600

Get Quote

Core Requirements
This technical guide provides a comprehensive overview of (+)-β-Irone, a significant contributor

to the violet-like aroma of iris root oil. The document details its historical discovery,

physicochemical properties, modern isolation and synthesis techniques, and its interaction with

olfactory receptors. This guide is intended for researchers, scientists, and professionals in the

fields of drug development, fragrance chemistry, and natural products.
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Property Value Reference

Molecular Formula C₁₄H₂₂O

Molecular Weight 206.32 g/mol

CAS Number 35124-15-3

IUPAC Name

(3E)-4-((5R)-2,5,6,6-

tetramethylcyclohex-1-en-1-

yl)but-3-en-2-one

Appearance Pale yellow clear liquid (est.) [1][2]

Boiling Point
97.00 to 98.00 °C @ 2.00 mm

Hg
[1]

293.00 to 295.00 °C @ 760.00

mm Hg
[1]

Specific Gravity
0.92400 to 0.93600 @ 25.00

°C
[1]

Refractive Index
1.49300 to 1.50400 @ 20.00

°C
[1]

Vapor Pressure
0.002000 mmHg @ 25.00 °C

(est.)
[1]

Flash Point 260.00 °F (126.67 °C) [1][2]

Solubility
Soluble in alcohol; water, 2.98

mg/L @ 25 °C (est.)
[2]

Optical Rotation Not available

Historical Background and Discovery
The story of irone is intertwined with the quest to understand the fragrance of violets. In 1893,

the German chemists Ferdinand Tiemann and Paul Krüger, while investigating the components

of iris root oil (often referred to as orris oil), which was believed to share its aromatic principle

with violet flowers, isolated a ketone they named "irone". They incorrectly assigned it the
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molecular formula C₁₃H₂₀O. Their early work, however, laid the foundation for the synthesis of

ionones, a class of closely related fragrance compounds.

It was not until 1933 that Leopold Ruzicka corrected the molecular formula of irone to C₁₄H₂₂O.

Subsequent research by Ruzicka and others revealed that natural irone was a mixture of

several isomers. The precise stereochemistry of these isomers, including the identification of

(+)-cis-α-irone, (+)-trans-α-irone, (+)-β-irone, and (+)-cis-γ-irone, was finally elucidated in 1971

by Rautenstrauch and Ohloff from Italian iris oil, likely derived from Iris pallida.

Experimental Protocols
Isolation of Irones from Iris Rhizomes by Steam
Distillation
The traditional and still widely used method for obtaining irones is through the steam distillation

of aged iris rhizomes. The rhizomes of Iris germanica or Iris pallida are harvested and aged for

two to five years, a crucial step during which the odorless iridal precursors are enzymatically

converted to the fragrant irones.[3]

Protocol:

Raw Material Preparation: Aged iris rhizomes (moisture content 8-13%) are finely milled into

a powder.[4]

Steam Distillation: The powdered rhizomes are loaded into a still. High-pressure steam is

passed through the material. The steam ruptures the plant cells, liberating the essential oil.

[3]

Condensation: The mixture of steam and volatile oil is passed through a condenser to cool

and liquefy.[3]

Separation: The condensed liquid, a mixture of water and "orris butter" (a waxy solid at room

temperature due to the presence of myristic acid), is collected. The orris butter, being less

dense, separates from the water.[3][4]

Purification (Optional): The orris butter can be further processed to increase the

concentration of irones. This is often achieved by crystallization at low temperatures in
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ethanol to remove the fatty acids. The resulting liquid is a concentrated irone-rich extract

known as orris absolute.[4][5]

Chemical Synthesis of (±)-β-Irone from 3-
Methylcyclohexanone
A modern synthetic route to racemic β-irone has been developed, offering an alternative to the

lengthy natural extraction process.[6]

Protocol:

This synthesis is a multi-step process that can be summarized as follows:

Formation of a Lithium Enolate: 3-Methyl-2-cyclohexen-1-one is treated with lithium in liquid

ammonia to form the corresponding lithium enolate.

Alkylation: The enolate is then reacted with an appropriate alkylating agent, such as allyl

bromide, to introduce the side chain.

Further Elaboration: The resulting intermediate undergoes a series of reactions to construct

the full butenone side chain and introduce the necessary methyl groups, ultimately yielding

(±)-β-irone.

Note: The detailed, step-by-step procedure with specific reagents, quantities, and reaction

conditions for a full synthesis is extensive and typically found in specialized organic synthesis

literature.

Chiral Separation of β-Irone Enantiomers by HPLC
The separation of the (+) and (-) enantiomers of β-irone is crucial for studying their individual

olfactory properties and biological activities. High-Performance Liquid Chromatography (HPLC)

using a chiral stationary phase is a common method for this purpose.

Protocol:

Column Selection: A polysaccharide-based chiral stationary phase, such as one derived from

cellulose or amylose, is typically chosen.[7][8]
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Mobile Phase: A normal-phase mobile phase, often a mixture of n-hexane and an alcohol

(e.g., isopropanol or ethanol), is used. The ratio of the solvents is optimized to achieve the

best separation.[7]

Injection and Detection: A solution of the racemic β-irone mixture is injected onto the column.

The separated enantiomers are detected as they elute from the column, typically using a UV

detector.

Fraction Collection: The fractions corresponding to each enantiomer are collected for further

analysis.

Mandatory Visualization
Signaling Pathway
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Biological Activity and Olfactory Perception
The perception of odors is initiated by the binding of volatile molecules to olfactory receptors

(ORs), which are G-protein coupled receptors (GPCRs) located on the surface of olfactory

sensory neurons in the nasal cavity.[9] While the specific receptor for (+)-β-irone is not

definitively identified, research on the closely related compound β-ionone has shown that it

activates the olfactory receptor OR5A1.[1][2][10] Genetic variations in the OR5A1 gene can

lead to significant differences in how individuals perceive the scent of β-ionone.[10]

The binding of an odorant like β-ionone to its receptor triggers a signal transduction cascade.[9]

[11] This process involves the activation of a G-protein (Gαolf), which in turn stimulates

adenylyl cyclase to produce cyclic AMP (cAMP).[11] The increase in cAMP opens cyclic

nucleotide-gated ion channels, leading to an influx of cations (primarily Ca²⁺) and

depolarization of the neuron.[12] This electrical signal is then transmitted to the olfactory bulb in

the brain, where it is processed, leading to the perception of a specific scent, in this case, the

characteristic floral, woody, and powdery notes of irone.[12]

Recent studies have also suggested that β-ionone can act as an antagonist for other olfactory

receptors, potentially modulating the perception of other odors.[13] Furthermore, ectopically

expressed olfactory receptors, including OR51E2 which is activated by β-ionone, have been

implicated in cellular processes outside of olfaction, such as cell migration and proliferation,

opening up avenues for further research into the pharmacological potential of these

compounds.[14][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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